N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H21ClN2O4/c22-17-4-2-1-3-16(17)21(26)24-9-7-15(8-10-24)20(25)23-12-14-5-6-18-19(11-14)28-13-27-18/h1-6,11,15H,7-10,12-13H2,(H,23,25)
• InChI Key: XLCXTGSJLISPDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H21ClN2O4
• Molecular Weight: 400.9 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide, also known as BDP-870, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide works by inhibiting the activity of a specific enzyme called histone deacetylase (HDAC). HDAC is responsible for removing acetyl groups from histones, which can lead to the repression of gene expression. By inhibiting HDAC activity, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide can lead to the activation of certain genes that are involved in various cellular processes such as apoptosis, cell cycle regulation, and DNA repair.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects depending on the cell type and concentration used. In cancer cells, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been found to induce cell cycle arrest and apoptosis. In neuronal cells, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to have neuroprotective effects and can promote neurite outgrowth. In animal studies, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been found to have analgesic effects and can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide in lab experiments is its specificity towards HDAC inhibition. This allows for the selective activation of certain genes without affecting others. However, one of the limitations of using N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide. One potential direction is the development of more efficient synthesis methods that can produce N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide in larger quantities. Another direction is the exploration of N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide's potential applications in other fields such as epigenetics and gene therapy. Additionally, further research is needed to fully understand the mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide and its potential side effects.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in various fields such as cancer research, neurological disorders, and pain management. In cancer research, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurological disorders, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pain management, N-(1,3-benzodioxol-5-ylmethyl)-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to have analgesic effects and can potentially be used as an alternative to opioid-based painkillers.